Cas no 1798422-52-2 ((E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide)

• Product Name: (E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide
• CAS No: 1798422-52-2
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5955347
• PubChem ID: 71810299
• Update Time: 2025-10-28

(E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide
• (E)-2-phenyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethenesulfonamide
• 1798422-52-2
• (E)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]-2-phenylethene-1-sulfonamide
• F6448-1982
• AKOS024567492

• Inchi： 1S/C16H19N3O3S/c20-23(21,11-8-14-4-2-1-3-5-14)18-15-12-17-19(13-15)16-6-9-22-10-7-16/h1-5,8,11-13,16,18H,6-7,9-10H2/b11-8+
• InChI Key： ATNMYGKGCIIILO-DHZHZOJOSA-N
• SMILES： C(/S(NC1=CN(C2CCOCC2)N=C1)(=O)=O)=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.6Ų

Additional information on (E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide

Chemical Compound CAS No. 1798422-52-2: (E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide

The compound with CAS No. 1798422-52-2, known as (E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring, an oxane (tetrahydropyran) moiety, and a sulfonamide group. The E configuration in the name denotes the geometric isomerism of the double bond in the ethene moiety, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of this compound as a sulfonamide-based bioisostere in drug design. Sulfonamides are well-known for their ability to mimic carboxylic acids or other functional groups, making them valuable in creating bioactive molecules. The integration of the pyrazole ring, a five-membered aromatic heterocycle, adds significant electronic and steric diversity to the molecule. Pyrazole derivatives are extensively studied for their roles as antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic agents due to their ability to interact with various biological targets.

The oxane (tetrahydropyran) group attached to the pyrazole ring introduces additional flexibility and hydrophobicity to the molecule. This feature is particularly advantageous in drug design, as it can enhance the compound's bioavailability and target specificity. Recent research has focused on optimizing the substituents on the oxane ring to improve its pharmacokinetic properties, such as absorption and distribution.

The sulfonamide group in this compound is another key functional group that contributes to its biological activity. Sulfonamides are known for their ability to form hydrogen bonds, which can enhance the binding affinity of the molecule to its target proteins. This makes them ideal candidates for designing enzyme inhibitors and receptor modulators. In particular, this compound has shown promise as a potential kinase inhibitor, which is a critical target in cancer therapy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule exhibits strong binding affinities towards several protein targets, including tyrosine kinases and histone deacetylases (HDACs). The E configuration of the double bond has been shown to significantly influence the molecule's binding mode, suggesting that stereochemistry plays a pivotal role in its biological activity.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The combination of aromatic heterocycles and flexible hydrocarbon chains makes it a candidate for designing novel polymers and self-assembling materials. Researchers have investigated its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions, which could lead to innovative applications in nanotechnology.

The synthesis of (E)-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylethenesulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by functionalization with the oxane and sulfonamide groups. Recent optimizations in these synthetic routes have improved the overall yield and purity of the compound, making it more accessible for large-scale studies.

Despite its promising applications, further research is needed to fully understand the mechanistic details of this compound's biological activity. Ongoing studies are focusing on elucidating its pharmacodynamic properties, such as its mechanism of action and selectivity profile towards different biological targets. Additionally, preclinical studies are being conducted to assess its safety profile and efficacy in animal models of disease.

In conclusion, CAS No. 1798422-52-2 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and computational modeling, positions it as a valuable tool for developing novel therapeutics and advanced materials. As research continues to unfold, this compound holds great potential for making significant contributions to both medicine and materials science.